![molecular formula C8H8Cl2N2S B2554899 (5-Chlorobenzo[d]isothiazol-3-yl)methanamine hydrochloride CAS No. 73437-35-1](/img/structure/B2554899.png)
(5-Chlorobenzo[d]isothiazol-3-yl)methanamine hydrochloride
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Overview
Description
Scientific Research Applications
Isothiazolone Derivatives in Scientific Research
Isothiazolone derivatives, including compounds like Kathon CG which contains isothiazolinones, have been studied extensively for their antimicrobial properties. These compounds are effective in preventing microbial growth in various products, making them valuable as preservatives in cosmetics and industrial applications. The efficacy and safety of these compounds have been a subject of research, highlighting their potential risk of sensitization and allergic reactions in some individuals, which is critical for understanding their safe use in consumer products (de Groot & Weyland, 1988).
Pharmacological and Toxicological Profiles
The pharmacological and toxicological profiles of compounds related to isothiazolone derivatives have been explored in various studies. These investigations provide insights into the biological effects of these compounds, including their potential carcinogenicity and the mechanisms through which they may exert their biological activities. Studies have evaluated the synthesis and evaluation of thiophene analogues of known carcinogens, aiming to understand their potential carcinogenicity and biological behavior (Ashby et al., 1978).
Role in Contact Allergies
Research on isothiazolone derivatives also includes investigations into their role as contact allergens. The widespread use of these compounds in various consumer products has led to increased exposure and potential sensitization, making it crucial to understand their allergenic potential and the conditions under which sensitization may occur. This knowledge is essential for mitigating risks associated with their use (de Groot, 1987).
Safety and Hazards
Mechanism of Action
The mode of action of benzothiazoles generally involves interaction with various biological targets, leading to changes in cellular processes. The specific targets and mode of action can vary greatly depending on the specific structure and functional groups present in the benzothiazole derivative .
The pharmacokinetics of benzothiazoles, including absorption, distribution, metabolism, and excretion (ADME), can also vary depending on the specific compound. Factors such as solubility, stability, and molecular size can influence the bioavailability of the compound .
The result of action of benzothiazoles can include changes in cellular processes, inhibition of growth of harmful cells or organisms, reduction of inflammation, and more . The specific effects depend on the mode of action and the biological targets of the compound.
The action environment, including factors such as pH, temperature, and presence of other compounds, can influence the action, efficacy, and stability of benzothiazoles .
properties
IUPAC Name |
(5-chloro-1,2-benzothiazol-3-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2S.ClH/c9-5-1-2-8-6(3-5)7(4-10)11-12-8;/h1-3H,4,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUHBHUBUCDNEEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=NS2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73437-35-1 |
Source
|
Record name | (5-chloro-1,2-benzothiazol-3-yl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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